Cas no 1858930-00-3 (3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid)

• Product Name: 3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid
• CAS No: 1858930-00-3
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 5305332
• PubChem ID: 121207731
• Update Time: 2025-05-21

3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanepropanoic acid, 3,3-difluoro-α-methyl-
• 3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid

• Inchi： 1S/C8H12F2O2/c1-5(7(11)12)2-6-3-8(9,10)4-6/h5-6H,2-4H2,1H3,(H,11,12)
• InChI Key： WYELERVPQFSRJQ-UHFFFAOYSA-N
• SMILES： FC1(CC(CC(C(=O)O)C)C1)F

Computed Properties

• Exact Mass: 178.08053595 g/mol
• Monoisotopic Mass: 178.08053595 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 178.18
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid

Introduction to 3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid (CAS No. 1858930-00-3)

3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid, identified by the chemical identifier CAS No. 1858930-00-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a difluorocyclobutyl moiety and a methylpropanoic acid backbone. The presence of fluorine atoms in the cyclobutyl ring introduces specific electronic and steric properties, making this compound a valuable intermediate in the synthesis of various bioactive molecules.

The difluorocyclobutyl group is particularly noteworthy due to its ability to influence the reactivity and metabolic stability of attached functional groups. This feature has been exploited in the development of novel drug candidates, where fluorinated analogs often exhibit enhanced pharmacokinetic profiles compared to their non-fluorinated counterparts. The methylpropanoic acid component provides a versatile carboxylic acid functionality, enabling further derivatization through esterification, amidation, or other coupling reactions. Such modifications are crucial in pharmaceutical synthesis, allowing for the creation of complex molecular architectures with tailored biological activities.

In recent years, there has been growing interest in the application of 3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid in medicinal chemistry. One notable area of research involves its use as a building block for the synthesis of protease inhibitors, which are essential in treating various diseases, including cancer and infectious disorders. The fluorine atoms in the cyclobutyl ring can enhance binding affinity to target enzymes by modulating hydrophobic interactions and electronic distributions. Additionally, the structural rigidity provided by the cyclobutyl ring can improve drug-like properties such as solubility and cell permeability.

Recent studies have also explored the potential of this compound in the development of anti-inflammatory agents. The unique combination of structural elements in 3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid allows for selective interactions with inflammatory pathways, offering a promising lead for novel therapeutic interventions. Researchers have demonstrated that derivatives of this compound can inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings highlight the compound's potential as a scaffold for developing next-generation anti-inflammatory drugs.

The synthetic utility of CAS No. 1858930-00-3 extends beyond pharmaceutical applications. In materials science, fluorinated cycloalkanes like this one are valued for their stability and resistance to degradation under various conditions. This makes them suitable for use in high-performance polymers and coatings where thermal and chemical resistance are critical requirements. Furthermore, the presence of both fluorine and methyl groups provides opportunities for fine-tuning material properties through controlled polymerization techniques.

In academic research, 3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid has been employed as a reference compound in mechanistic studies involving fluorination reactions. The reactivity of its fluorinated ring system offers insights into catalytic processes and reaction pathways that are relevant to industrial-scale fluorination methods. Such studies contribute to advancements in synthetic methodologies and process optimization within the chemical industry.

The pharmaceutical industry has also shown interest in exploring analogs derived from CAS No. 1858930-00-3 for their potential anticancer properties. Preclinical data suggests that certain derivatives can selectively inhibit kinases involved in tumor growth and progression. The structural features of this compound allow for precise targeting of oncogenic pathways without significant off-target effects, which is a critical consideration in drug development.

From an environmental perspective, the synthesis and application of compounds like 3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid must be conducted with careful consideration for sustainability. Modern synthetic routes increasingly emphasize green chemistry principles, aiming to minimize waste generation and hazardous byproducts. Innovations such as flow chemistry and biocatalysis are being integrated into production processes to enhance efficiency while reducing environmental impact.

The future prospects for CAS No. 1858930-00-3 appear promising as researchers continue to uncover new applications and refine synthetic strategies. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into commercially viable products that address unmet medical needs. As computational chemistry advances, virtual screening techniques will further accelerate the discovery of novel derivatives with enhanced biological activity.

In conclusion,3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid (CAS No. 1858930-00-3) represents a versatile compound with broad utility across multiple scientific disciplines. Its unique structural composition makes it an invaluable tool for drug discovery, materials science, and industrial applications alike. Continued research into its properties and derivatives will undoubtedly yield further breakthroughs that benefit society at large.